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Compound of Interest

Compound Name: 1-Chloro-2-iodoethane

Cat. No.: B1360244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1-Chloro-2-iodoethane
(CAS No. 624-70-4), a versatile bifunctional alkylating agent crucial in various synthetic

applications, particularly in pharmaceutical and materials science research. This document

details its commercial availability, purity grades, and key experimental protocols, offering a

valuable resource for laboratory work.

Commercial Availability and Purity
1-Chloro-2-iodoethane is readily available from a range of chemical suppliers. It is typically

offered in various purity grades, often stabilized with copper to prevent decomposition. The

selection of a suitable grade is contingent upon the specific requirements of the intended

application, with higher purity grades being essential for sensitive synthetic procedures and

analytical standards.

Below is a summary of commercially available purity grades and their typical specifications:
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Purity Grade Assay Method Typical Purity
Key
Specifications

Common
Suppliers

Technical Grade

Gas

Chromatography

(GC)

≥95%

May contain

minor impurities

such as 1,2-

dichloroethane

and 1,2-

diiodoethane.

Various bulk

chemical

suppliers

Reagent Grade

Gas

Chromatography

(GC)

96% - 97%

Stabilized with

copper. Suitable

for general

synthetic

applications.

Thermo Fisher

Scientific[1],

Chemsavers,

Inc.[2]

High Purity

Grade

Gas

Chromatography

(GC)

>97.0%

Low levels of

impurities,

suitable for more

demanding

synthetic routes.

Tokyo Chemical

Industry (TCI)[3],

Ambeed, Inc.

(via Sigma-

Aldrich)[4]

Table 1: Commercial Availability and Purity Grades of 1-Chloro-2-iodoethane

Physicochemical Properties
A summary of the key physicochemical properties of 1-Chloro-2-iodoethane is presented in

the table below. This data is essential for designing experimental setups and ensuring safe

handling.
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Property Value Reference

Molecular Formula C₂H₄ClI [5][6]

Molecular Weight 190.41 g/mol [5][6]

Appearance
Colorless to light yellow or

reddish-brown liquid
[1]

Boiling Point 137-140 °C at 760 mmHg [7][8]

Density Approximately 2.075 g/cm³ [7]

Refractive Index 1.5615-1.5675 @ 20°C [1]

Solubility
Insoluble in water; Soluble in

common organic solvents.
[7][9]

Stability
Light-sensitive; typically

stabilized with copper.
[10]

Table 2: Physicochemical Properties of 1-Chloro-2-iodoethane

Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and analysis of 1-
Chloro-2-iodoethane, compiled from established chemical literature.

Synthesis of 1-Chloro-2-iodoethane via Addition of
Iodine Monochloride to Ethylene
This protocol describes a common laboratory-scale synthesis of 1-Chloro-2-iodoethane.

Materials:

Iodine monochloride (ICl)

Ethylene gas (C₂H₄)

Dichloromethane (CH₂Cl₂), anhydrous
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Ice-water bath

Gas dispersion tube

Round-bottom flask

Magnetic stirrer

Procedure:

In a fume hood, dissolve freshly distilled iodine monochloride in anhydrous dichloromethane

in a round-bottom flask equipped with a magnetic stirrer and a gas dispersion tube.

Cool the solution to 0-5 °C using an ice-water bath.

Slowly bubble ethylene gas through the stirred solution. Monitor the reaction progress by

observing the disappearance of the dark color of the iodine monochloride.

Once the reaction is complete (indicated by a color change to pale yellow), stop the ethylene

flow.

The crude 1-Chloro-2-iodoethane in dichloromethane can be used directly for some

applications or purified as described below.

Purification by Fractional Distillation
Impurities from the synthesis or degradation of 1-Chloro-2-iodoethane can be removed by

fractional distillation under reduced pressure.

Apparatus:

Round-bottom flask

Fractionating column (e.g., Vigreux or packed column)

Distillation head with thermometer

Condenser
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Receiving flask

Vacuum pump and pressure gauge

Heating mantle

Procedure:

Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.

Charge the round-bottom flask with the crude 1-Chloro-2-iodoethane.

Apply a vacuum to the system and slowly heat the flask using a heating mantle.

Carefully monitor the temperature at the distillation head. Collect the fraction that distills at

the appropriate boiling point for the applied pressure. The boiling point of 1-Chloro-2-
iodoethane is approximately 61-62 °C at 30 mmHg.

Store the purified, colorless liquid in a dark, sealed container, preferably under an inert

atmosphere and refrigerated. Due to its light sensitivity, storage in an amber bottle is

recommended.[10]

Purity Analysis by Gas Chromatography (GC)
The purity of 1-Chloro-2-iodoethane can be determined using gas chromatography, a

standard method for analyzing volatile organic compounds.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a Flame Ionization Detector (FID) or a Mass

Spectrometer (MS).

Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5MS, or

equivalent).

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injector Temperature: 250 °C.
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Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 200 °C.

Hold: 5 minutes at 200 °C.

Detector Temperature: 280 °C (for FID).

Procedure:

Prepare a dilute solution of the 1-Chloro-2-iodoethane sample in a suitable solvent (e.g.,

dichloromethane or hexane).

Inject a small volume (e.g., 1 µL) of the sample into the GC.

Record the chromatogram and integrate the peak areas.

Calculate the purity by dividing the peak area of 1-Chloro-2-iodoethane by the total area of

all peaks.

Mandatory Visualizations
Reaction Mechanism: Nucleophilic Substitution (Sₙ2)
1-Chloro-2-iodoethane is an excellent substrate for Sₙ2 reactions. The iodine atom is a good

leaving group, and the primary carbon is accessible to nucleophiles. The following diagram

illustrates the Sₙ2 mechanism for the reaction of 1-Chloro-2-iodoethane with a generic

nucleophile (Nu⁻).

Caption: Sₙ2 reaction mechanism of 1-Chloro-2-iodoethane.

Experimental Workflow: General Synthesis and
Purification
The following diagram outlines a typical laboratory workflow for the synthesis, workup, and

purification of a product derived from a reaction involving 1-Chloro-2-iodoethane.
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Start: Reagents

Reaction:
1-Chloro-2-iodoethane + Nucleophile

Solvent, Temperature, Time

Aqueous Workup:
Quench reaction

Extract with organic solvent
Wash with brine

Drying:
Dry organic layer over Na₂SO₄ or MgSO₄

Filtration:
Remove drying agent

Concentration:
Remove solvent under reduced pressure

(Rotary Evaporator)

Purification:
Fractional Distillation or

Column Chromatography

Analysis:
GC, NMR, etc.

Final Product

Click to download full resolution via product page

Caption: General experimental workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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